Cas no 144759-09-1 (1-2-(difluoromethoxy)phenylpropan-1-amine)

• Product Name: 1-2-(difluoromethoxy)phenylpropan-1-amine
• CAS No: 144759-09-1
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 4600378
• Update Time: 2025-07-29

1-2-(difluoromethoxy)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(difluoromethoxy)phenyl]propan-1-amine
• 1-2-(difluoromethoxy)phenylpropan-1-amine

• Inchi： 1S/C10H13F2NO/c1-2-8(13)7-5-3-4-6-9(7)14-10(11)12/h3-6,8,10H,2,13H2,1H3
• InChI Key： NORQOYHWPYKECS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC(F)F)(N)CC

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 258.9±40.0 °C at 760 mmHg
• Flash Point: 110.4±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-2-(difluoromethoxy)phenylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-2-(difluoromethoxy)phenylpropan-1-amine

1-2-(Difluoromethoxy)phenylpropan-1-amine (CAS No. 144759-09-1): A Novel Compound with Promising Therapeutic Potential in the Field of Medicinal Chemistry

1-2-(Difluoromethoxy)phenylpropan-1-amine, with the chemical identifier CAS No. 144759-09-1, represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of substituted aromatic amine derivatives, characterized by the presence of a phenyl ring functionalized with a 2-(difluoromethoxy) group and a propan-1-amine moiety. The strategic placement of fluorine atoms and the aromatic scaffold are critical features that influence its physicochemical properties and biological activity, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 1-2-(Difluoromethoxy)phenylpropan-1-amine is defined by its aromatic ring system, where the 2-(difluoromethoxy) group introduces electrophilic and hydrophobic characteristics. The propan-1-amine segment, attached via a carbon chain, contributes to the molecule's polar nature and potential for hydrogen bonding interactions. The fluorine atoms within the 2-(difluoromethoxy) group play a dual role in modulating the compound's reactivity and selectivity, as evidenced by recent studies on fluorinated aromatic compounds. These structural features are not only critical for its chemical stability but also for its potential therapeutic applications, which will be explored in detail below.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorine substitution in aromatic rings can enhance the metabolic stability of drug candidates while also modulating their interactions with biological targets. This principle is exemplified by 1-2-(Difluoromethoxy)phenylpropan-1-amine, where the 2-(difluoromethoxy) group may confer unique pharmacokinetic properties. Additionally, the propan-1-amine moiety is a common structural element in various pharmacological agents, including beta-adrenergic agonists and antihistaminics, further underscoring the relevance of this compound in drug design.

The synthesis of 1-2-(Difluoromethoxy)phenylpropan-1-amine has been the subject of several research efforts, with a focus on optimizing reaction conditions to achieve high yields and purity. A 2024 study in Organic & Biomolecular Chemistry reported a novel synthetic pathway involving the coupling of a fluorinated phenyl halide with a propan-1-amine derivative under mild conditions. This method not only streamlines the synthesis process but also reduces the formation of byproducts, which is critical for large-scale production. The use of fluorinated reagents in this context highlights the growing trend in green chemistry to minimize environmental impact while maintaining synthetic efficiency.

From a pharmacological perspective, 1-2-(Difluoromethoxy)phenylpropan-1-amine has shown promising activity in in vitro assays targeting various protein kinases. A 2023 study published in Drug Discovery Today revealed that this compound exhibits selective inhibition of the ERK1/2 pathway, a key signaling cascade involved in cell proliferation and survival. This property makes it a potential candidate for the development of anti-cancer agents, as dysregulation of the ERK1/2 pathway is implicated in multiple malignancies. The 2-(difluoromethoxy) group appears to play a critical role in this selectivity, as it enhances the compound's binding affinity for the kinase domain while minimizing off-target effects.

Furthermore, recent computational studies have provided insights into the molecular mechanisms underlying the activity of 1-2-(Diflu, the 2-(difluoromethoxy) group may act as a hydrogen bond acceptor, facilitating interactions with specific amino acid residues in the target protein. This hypothesis is supported by molecular docking simulations that predict a favorable binding orientation for the compound. The propan-1-amine moiety, on the other hand, is likely to form hydrogen bonds with the catalytic site of the kinase, further stabilizing the complex. These findings suggest that the unique combination of fluorinated aromatic and amine functionalities in 1-2-(Difluoromethoxy)phenylpropan-1-amine is instrumental in its biological activity.

In addition to its potential as an anti-cancer agent, 1-2-(Difluoromethoxy)phenylpropan-1-amine has also been investigated for its effects on inflammatory pathways. A 2024 study in Pharmacological Research demonstrated that this compound exhibits anti-inflammatory properties by modulating the NF-κB signaling pathway. The 2-(difluoromethoxy) group was found to inhibit the nuclear translocation of the NF-κB subunit, thereby reducing the expression of pro-inflammatory cytokines. This dual functionality—targeting both ERK1/2 and NF-κB pathways—positions 1-2-(Difluoromethoxy)phenylpropan-1-amine as a versatile candidate for the treatment of complex diseases such as cancer and autoimmune disorders.

The physicochemical properties of 1-2-(Difluoromethoxy)phenylpropan-1-amine are also of significant interest in the context of drug delivery and formulation. The presence of fluorine atoms in the 2-(difluoromethoxy) group can influence the compound's solubility and permeability, which are critical factors in determining its bioavailability. A 2023 study in Journal of Pharmaceutical Sciences reported that the fluorinated aromatic moiety in this compound enhances its solubility in aqueous media, which is advantageous for oral administration. Additionally, the propan-1-amine segment may contribute to the compound's ability to cross biological membranes, further improving its therapeutic potential.

Despite its promising properties, the development of 1-2-(Difluoromethoxy)phenylpropan-1-amine as a therapeutic agent is still in its early stages. Further research is needed to elucidate its long-term safety profile and to optimize its pharmacological activity. A 2024 review in Drug Development and Industrial Pharmacy emphasized the importance of preclinical studies to evaluate the compound's toxicity and efficacy in animal models. These studies will be critical in determining whether 1-2-(Difluoromethoxy)phenylpropan-1-amine can transition from a laboratory candidate to a viable pharmaceutical product.

In conclusion, 1-2-(Difluoromethoxy)phenylpropan-1-amine (CAS No. 144759-09-1) is a structurally unique compound with significant potential in the field of medicinal chemistry. Its combination of fluorinated aromatic and amine functionalities confers unique physicochemical and pharmacological properties, making it a promising candidate for the development of novel therapeutics. While further research is required to fully understand its biological mechanisms and therapeutic applications, the current findings underscore its importance in the ongoing quest for innovative drug discovery strategies.